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Compound of Interest

Compound Name: gamma-Cyhalothrin

Cat. No.: B044037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological profile and risk

assessment of gamma-cyhalothrin, a potent synthetic pyrethroid insecticide. The information

is curated for researchers, scientists, and professionals involved in drug development and

safety assessment.

Executive Summary
Gamma-cyhalothrin is a broad-spectrum Type II pyrethroid insecticide, valued for its high

efficacy against a wide range of agricultural and public health pests.[1] As the most biologically

active isomer of cyhalothrin, its toxicological properties are of significant interest.[1] The

primary mechanism of action involves the disruption of nerve function by prolonging the

opening of voltage-gated sodium channels in neurons.[2] This leads to hyperexcitability,

paralysis, and eventual death of the target insect. While effective as an insecticide, gamma-
cyhalothrin also presents toxicological risks to non-target organisms, including mammals. Its

high mammalian toxicity necessitates a thorough understanding of its pharmacokinetic and

toxicodynamic properties for accurate risk assessment.[1] This guide summarizes key

toxicological data, details experimental protocols for its assessment, and outlines the risk

assessment framework for this important compound.
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The toxicological profile of gamma-cyhalothrin is characterized by its neurotoxic effects, which

are a hallmark of pyrethroid insecticides. The data presented here is a synthesis of studies on

gamma-cyhalothrin and its closely related isomers, lambda-cyhalothrin and cyhalothrin, as

the toxicological database for gamma-cyhalothrin often leverages data from these related

compounds.[3]

Mechanism of Action
Gamma-cyhalothrin's primary mode of action is the modulation of voltage-gated sodium

channels in the nervous system.[2] By binding to a specific site on the alpha-subunit of these

channels, it slows both the activation and inactivation kinetics, leading to a persistent influx of

sodium ions.[2] This sustained depolarization results in repetitive neuronal firing, leading to the

characteristic symptoms of pyrethroid poisoning, including tremors, convulsions, and paralysis.

[4]

Gamma-Cyhalothrin Voltage-Gated Sodium Channel
Binds and modulates

Prolonged Na+ Influx
Causes

Membrane Depolarization

Repetitive Neuronal Firing

Voltage-Gated Calcium Channel

Activates

Neurotransmitter Release Modulation

Increased Glutamate Release

Decreased GABA Release Neurotoxicity

Contributes to

Contributes to

Increased Ca2+ Influx
Contributes to

Gamma-Cyhalothrin Ester Hydrolysis

3-Phenoxybenzoic Acid

cis-3-(Z-2-chloro-3,3,3-trifluoroprop-1-enyl)
-2,2-dimethylcyclopropanecarboxylic acid

Oxidation

Conjugation Excretion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b044037?utm_src=pdf-body
https://www.benchchem.com/product/b044037?utm_src=pdf-body
https://www.benchchem.com/product/b044037?utm_src=pdf-body
https://www.nib.si/eng/images/stories/novice/bacterial.pdf
https://www.benchchem.com/product/b044037?utm_src=pdf-body
http://www.ask-force.org/web/OECD/OECD-Repeated-90day-on-Rodents-408-1998.pdf
http://www.ask-force.org/web/OECD/OECD-Repeated-90day-on-Rodents-408-1998.pdf
https://www.analytice.com/en/oecd-402-acute-dermal-toxicity/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Select Starting Dose
(Best estimate of LD50)

Dose a Single Animal

Observe for 48h
(and up to 14 days)

Outcome?

Increase Dose

Survival

Decrease Dose

Death

Stopping Criteria Met?

No

Calculate LD50
(Maximum Likelihood Method)

Yes

End

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification
(Toxicological Studies)

Dose-Response Assessment

Determine ADI and ARfD

Exposure Assessment

Dietary Exposure
(Food and Water)

Non-Dietary Exposure
(Residential, Occupational)

Risk Characterization

Compare Exposure to
ADI/ARfD

Risk Management Decisions

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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